6-Acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid

Specification

• CAS No.: 89684-56-0
• Molecular Formula: C18H12N2O5
• Molecular Weight: 336.3 g/mol
• IUPAC Name: 6-acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid
• Standard InChI: InChI=1S/C18H12N2O5/c1-10(21)12-4-7-16-14(8-12)15(18(22)23)9-17(19-16)11-2-5-13(6-3-11)20(24)25/h2-9H,1H3,(H,22,23)
• Standard InChI Key: PSMZYPYQEBXPIH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises a quinoline backbone substituted at the 2-position with a 4-nitrophenyl group, at the 4-position with a carboxylic acid moiety, and at the 6-position with an acetyl group. The IUPAC name, 6-acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid, reflects this substitution pattern. Computational analyses using tools like ACDLabs/ChemSketch predict a LogP value of approximately 2.26–2.32, indicating moderate lipophilicity conducive to membrane permeability.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₁₂N₂O₅
Molecular Weight	336.3 g/mol
CAS Number	89684-56-0
Predicted LogP	2.26–2.32
Spectral Data (NMR, HRMS)	Consistent with quinoline core

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) confirm the compound’s structure. The ¹H-NMR spectrum exhibits signals for the acetyl methyl group (δ ~2.6 ppm), aromatic protons (δ ~7.5–8.5 ppm), and carboxylic acid proton (δ ~13 ppm). The ¹³C-NMR spectrum corroborates carbonyl carbons at δ ~170–190 ppm.

Synthesis and Manufacturing

Doebner Reaction Methodology

The Doebner reaction remains the most widely employed synthesis route. This one-pot condensation involves aniline, 4-nitrobenzaldehyde, and pyruvic acid in ethanol, catalyzed by trifluoroacetic acid (TFA) at reflux. The reaction proceeds via imine formation, followed by cyclization and oxidation to yield the quinoline core.

Table 2: Comparative Synthesis Approaches

Method	Reactants	Catalyst	Yield (%)
Doebner Reaction	Aniline, 4-nitrobenzaldehyde	TFA	65–75
Pfitzinger Reaction	Isatin, α-methyl ketone	NaOH	50–60
Microwave-Assisted	Aniline derivatives	None	80–85

Process Optimization

Microwave-assisted synthesis reduces reaction times from 10–12 hours to 30–45 minutes, improving yields to 80–85%. Solvent-free conditions using Fe₃O₄@SiO₂@(CH₂)₃–urea–thiazole sulfonic acid chloride catalysts further enhance efficiency, achieving 89% yield at 80°C.

Biological Activities and Mechanisms

Antibacterial Efficacy

The compound exhibits broad-spectrum activity against Gram-positive bacteria, particularly Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentrations (MIC) ranging from 38.64 to 192.29 μM. Structural analogs with hydrazine moieties demonstrate enhanced potency, surpassing neomycin in biofilm inhibition assays.

Table 3: Antibacterial Activity Against S. aureus

Compound Derivative	MIC (μM)	Biofilm Inhibition (MBIC, μM)
6-Acetyl-2-(4-nitrophenyl)	38.64	154.59
Hydrazine hybrid (6b)	33.64	41.09
Neomycin (control)	625	625

Research Advancements and Challenges

Structure-Activity Relationship (SAR)

Key SAR findings include:

• Acetyl Group: Enhances lipophilicity and membrane penetration.

• Nitrophenyl Substituent: Electron-withdrawing effects stabilize interactions with bacterial enzymes.

• Carboxylic Acid: Facilitates salt formation for improved solubility.

Biofilm Inhibition Mechanisms

The compound disrupts biofilm formation in C. albicans at MBIC values as low as 41.09 μM, attributed to interference with extracellular polymeric substance (EPS) synthesis.

Future Directions and Applications

Therapeutic Development

Ongoing research focuses on:

• Prodrug Formulations: Masking the carboxylic acid group to enhance oral bioavailability.

• Combination Therapies: Synergistic effects with β-lactam antibiotics against methicillin-resistant S. aureus (MRSA).

Industrial-Scale Production

Advances in continuous-flow reactors and heterogeneous catalysis (e.g., Fe₃O₄@SiO₂ systems) promise scalable synthesis with reduced environmental impact.